Cas no 1451391-30-2 (5-(5-Bromo-2-methylphenyl)-1H-tetrazole)

• Product Name: 5-(5-Bromo-2-methylphenyl)-1H-tetrazole
• CAS No: 1451391-30-2
• MF: C₈H₇BrN₄
• MW: 239.071979761124
• MDL: MFCD24386397
• CID: 4764071
• PubChem ID: 75409902
• Update Time: 2026-02-26

5-(5-Bromo-2-methylphenyl)-1H-tetrazole Chemical and Physical Properties

Names and Identifiers

• 5-(5-Bromo-2-methylphenyl)-1H-tetrazole
• Z1535
• 5-(5-bromo-2-methylphenyl)-2H-tetrazole
• BIC39130
• 5-(5-bromo-2-methyl-phenyl)-1h-tetrazole
• AKOS032958192
• E92850
• 1451391-30-2
• CS-0446848

• MDL： MFCD24386397
• Inchi： 1S/C8H7BrN4/c1-5-2-3-6(9)4-7(5)8-10-12-13-11-8/h2-4H,1H3,(H,10,11,12,13)
• InChI Key： RPUZYTLWXFFEBJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C)=C(C2N=NNN=2)C=1

Computed Properties

• Exact Mass: 237.98541g/mol
• Monoisotopic Mass: 237.98541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 54.5

Additional information on 5-(5-Bromo-2-methylphenyl)-1H-tetrazole

5-(5-Bromo-2-methylphenyl)-1H-tetrazole: A Comprehensive Overview

5-(5-Bromo-2-methylphenyl)-1H-tetrazole, identified by the CAS registry number 1451391-30-2, is a heterocyclic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its tetrazole ring, which is a five-membered aromatic ring containing four nitrogen atoms and one carbon atom. The presence of a bromine atom and a methyl group on the phenyl ring attached to the tetrazole moiety imparts unique electronic and structural properties to this compound.

The synthesis of 5-(5-Bromo-2-methylphenyl)-1H-tetrazole involves a series of well-established organic reactions, including nucleophilic substitution and cyclization processes. The bromine atom on the phenyl ring plays a crucial role in directing the regioselectivity of these reactions, ensuring the formation of the desired product. Recent studies have explored the use of microwave-assisted synthesis techniques to enhance the efficiency and yield of this compound, making it more accessible for large-scale production.

In terms of applications, 5-(5-Bromo-2-methylphenyl)-1H-tetrazole has been extensively studied for its potential in drug design and development. The tetrazole moiety is known to exhibit significant biological activity, particularly in inhibiting certain enzymes and receptors associated with diseases such as cancer and neurodegenerative disorders. Researchers have reported promising results in preclinical trials, where this compound demonstrated selective binding to specific protein targets, highlighting its potential as a lead molecule for therapeutic interventions.

Beyond pharmacology, this compound has also found applications in materials science, particularly in the development of advanced sensors and electronic devices. The tetrazole ring's ability to act as a coordinating unit makes it an ideal candidate for constructing metal-organic frameworks (MOFs) and other porous materials. Recent advancements in this area have leveraged the unique electronic properties of 5-(5-Bromo-2-methylphenyl)-1H-tetrazole to create highly sensitive sensors for detecting environmental pollutants and hazardous gases.

The structural versatility of 5-(5-Bromo-2-methylphenyl)-1H-tetrazole has also made it a valuable tool in click chemistry, where it serves as a building block for constructing complex molecular architectures. Its ability to undergo various post-synthetic modifications further enhances its utility in diverse chemical transformations. For instance, researchers have successfully employed this compound in Suzuki-Miyaura couplings and other cross-coupling reactions to synthesize novel heterocyclic compounds with enhanced functionality.

In terms of environmental impact, studies have been conducted to assess the biodegradability and toxicity of 5-(5-Bromo-2-methylphenyl)-1H-tetrazole. Initial findings suggest that under controlled conditions, this compound exhibits moderate biodegradability, with microbial degradation being a key pathway for its elimination from aquatic environments. However, further research is required to fully understand its long-term ecological effects and ensure its safe use in industrial applications.

The latest research trends indicate a growing interest in exploring the photophysical properties of 5-(5-Bromo-2-methylphenyl)-1H-tetrazole. By incorporating this compound into light-responsive materials, scientists aim to develop innovative solutions for energy harvesting and storage systems. For example, recent experiments have demonstrated that thin films incorporating this compound exhibit enhanced light absorption properties, making them suitable candidates for next-generation photovoltaic devices.

In conclusion, 5-(5-Bromo-2-methylphenyl)-1H-tetrazole, with its unique chemical structure and versatile properties, continues to be a focal point in contemporary chemical research. Its applications span across multiple disciplines, from drug discovery to materials science, underscoring its importance as a valuable chemical entity. As ongoing studies uncover new insights into its potential uses and mechanisms of action, this compound is poised to play an increasingly significant role in advancing scientific innovation.